Cas no 899732-76-4 (3-{4-(4-methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide)

• Product Name: 3-{4-(4-methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide
• CAS No: 899732-76-4
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 5485453
• PubChem ID: 18585585
• Update Time: 2025-10-29

3-{4-(4-methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2812-1030
• 3-{4-[(4-methylphenyl)sulfanyl]butanamido}-1-benzofuran-2-carboxamide
• 3-(4-(p-tolylthio)butanamido)benzofuran-2-carboxamide
• AKOS024468882
• 3-[4-(4-methylphenyl)sulfanylbutanoylamino]-1-benzofuran-2-carboxamide
• 899732-76-4
• 3-{4-(4-methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H20N2O3S/c1-13-8-10-14(11-9-13)26-12-4-7-17(23)22-18-15-5-2-3-6-16(15)25-19(18)20(21)24/h2-3,5-6,8-11H,4,7,12H2,1H3,(H2,21,24)(H,22,23)
• InChI Key： LASFWWNHITXLRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCCC(NC1=C(C(N)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 111Ų

Additional information on 3-{4-(4-methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide

3-{4-(4-Methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide (CAS No. 899732-76-4)

The compound 3-{4-(4-Methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide, identified by the CAS registry number 899732-76-4, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique properties and versatile applications in drug discovery, material science, and biotechnology.

The structure of this compound is characterized by a benzofuran ring system, which is fused with a furan moiety and a benzene ring. The benzofuran core is further substituted at the 2-position with a carboxamide group, while the 3-position bears a sulfanylbutanamido group that is connected to a 4-methylphenyl substituent. This intricate structure endows the compound with unique electronic and steric properties, making it an attractive candidate for exploring its potential in biological systems.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the sulfanyl group in this compound introduces additional functional diversity, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. For instance, researchers have reported that similar compounds exhibit promising anti-inflammatory and antioxidant activities, suggesting that this compound may also possess therapeutic potential in these areas.

The synthesis of 3-{4-(4-Methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the benzofuran ring through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. The use of advanced synthetic techniques, such as Suzuki coupling or Stille coupling, has enabled chemists to achieve high yields and excellent regioselectivity in constructing this molecule.

In terms of applications, this compound has shown promise in preliminary biological assays. For example, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings align with broader trends in drug discovery where natural product-inspired molecules are being explored for their potential therapeutic benefits.

Moreover, the structural features of this compound make it an ideal candidate for further modification and optimization. By altering the substituents on the benzofuran ring or modifying the sulfanylbutanamido group, researchers can potentially enhance its bioavailability, selectivity, and efficacy. Such modifications could lead to the development of novel drug candidates targeting specific diseases or conditions.

In conclusion, 3-{4-(4-Methylphenyl)sulfanylbutanamido}-1-benzofuran-2-carboxamide (CAS No. 899732-76-4) represents a valuable addition to the arsenal of bioactive molecules available for research and development. Its unique structure, combined with its potential biological activities, positions it as a promising lead compound for future studies in medicinal chemistry and related fields.